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Compound of Interest

Compound Name: Alkyne-PEG4-maleimide

Cat. No.: B15621598 Get Quote

Introduction

The conjugation of molecules to antibodies is a cornerstone of modern biological research and

therapeutic development, particularly in the creation of Antibody-Drug Conjugates (ADCs). The

Alkyne-PEG4-Maleimide linker is a heterobifunctional reagent designed to facilitate the

precise, covalent attachment of a terminal alkyne group to an antibody or other thiol-containing

biomolecules.[1][2] This linker leverages two key chemical functionalities: a maleimide group

for reaction with thiols, and a terminal alkyne for subsequent bioorthogonal "click chemistry"

reactions.[1][3][4]

The maleimide group selectively reacts with the sulfhydryl (thiol) groups of cysteine residues on

the antibody, forming a stable thioether bond.[5][6] This reaction is highly efficient and proceeds

under mild physiological conditions (pH 6.5-7.5).[6] The integrated polyethylene glycol (PEG)

spacer, in this case, a PEG4 unit, is a hydrophilic chain that enhances the water solubility of the

entire conjugate, reduces aggregation, and minimizes steric hindrance.[1][2][7] The terminal

alkyne group serves as a versatile chemical handle, enabling the subsequent attachment of

azide-containing molecules—such as cytotoxic drugs, fluorescent dyes, or biotin tags—via a

highly specific and efficient copper-catalyzed (CuAAC) or strain-promoted (SPAAC) alkyne-

azide cycloaddition.[1][8][9]

This two-step labeling strategy provides researchers with significant control over the

conjugation process, enabling the development of well-defined and homogenous antibody
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conjugates for a wide range of applications in targeted therapy, diagnostics, and molecular

imaging.[10][11]

Visualizing the Labeling Process
The following diagrams illustrate the chemical reaction and the general experimental workflow

for labeling an antibody using Alkyne-PEG4-Maleimide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/35121
https://adc.bocsci.com/resource/click-chemistry-in-antibody-drug-conjugates.html
https://www.benchchem.com/product/b15621598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product

Linker Structure

Reduced Antibody
with free Thiol (-SH)

Alkyne-Labeled Antibody

   Thiol-Maleimide
   Michael Addition

   (pH 7.0-7.5)

Alkyne-PEG4-Maleimide

Alkyne—(CH₂)₂—(O—CH₂CH₂)₄—N—Maleimide
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1. Antibody Preparation

2. Antibody Reduction (Optional)
- Reduce disulfide bonds with TCEP

- Generates free thiols

Degassed Buffer
pH 7.0-7.5

3. Labeling Reaction
- Add Alkyne-PEG4-Maleimide

- Incubate at RT or 4°C

Add linker in
10-20x molar excess

4. Purification
- Remove excess linker

- (e.g., Gel Filtration, Dialysis)

Final Labeled Conjugate

5. Downstream Application
- Conjugate azide-payload via

 Click Chemistry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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